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Compound of Interest

Compound Name: N-(4-nitrophenyl)pentanamide

Cat. No.: B8766190

Get Quote

Core Directive & Scope
This guide transcends the standard regulatory Safety Data Sheet (SDS). While it provides the

critical hazard classifications required for compliance, its primary function is to serve as an

operational manual for the safe and effective use of N-(4-nitrophenyl)pentanamide (also

known as 4'-Nitrovaleranilide) in research settings.

Crucial Distinction: Do not confuse this substance with 5-Chloro-N-(4-
nitrophenyl)pentanamide (CAS 1039914-85-6), a key intermediate in the synthesis of

Apixaban. This guide focuses on the unchlorinated C5 analog (CAS 2268-04-4), primarily used

as a chromogenic substrate for amidase and esterase characterization.

Chemical Identity & Physiochemical Logic
Understanding the physical properties is not just about storage; it dictates the success of your

enzymatic assays.
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Parameter Detail

Chemical Name N-(4-nitrophenyl)pentanamide

Synonyms 4'-Nitrovaleranilide; Valeric acid 4-nitroanilide

CAS Number 2268-04-4

Molecular Formula C₁₁H₁₄N₂O₃

Molecular Weight 222.24 g/mol

Structure Description
A valeric acid tail amide-linked to a p-nitroaniline

headgroup.

Solubility & Assay Logic
Hydrophobicity: The pentyl chain confers significant hydrophobicity. This molecule is

insoluble in water.[1]

Solvent Choice: You must create a stock solution in an organic solvent before introducing it

to an aqueous buffer.

Recommended:DMSO (Dimethyl sulfoxide) or Ethanol.

Protocol Constraint: The final concentration of organic solvent in your enzyme assay

should generally remain < 5% (v/v) to prevent enzyme denaturation, unless the specific

enzyme (e.g., certain lipases) tolerates higher organic loads.

Hazard Profiling & Toxicology (The "Why")
Standard SDSs list codes. Here, we explain the causality of the toxicity, which is driven by the

metabolic release of p-nitroaniline.

Core Hazard Mechanism: Methemoglobinemia
Upon systemic absorption (skin/inhalation) or enzymatic hydrolysis, the amide bond is cleaved,

releasing 4-nitroaniline.

Oxidative Stress: 4-nitroaniline metabolites oxidize Ferrous iron (
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) in hemoglobin to Ferric iron (

).

Oxygen Starvation: The resulting Methemoglobin cannot bind oxygen effectively, leading to

cellular hypoxia (Cyanosis).

Visual Indicator: Blood turns chocolate-brown; skin/lips turn blue.

GHS Classification (Derived from Structure-Activity
Relationship)
Since specific toxicological data for the pentanamide derivative is sparse, safety protocols are

based on the high-hazard parent moiety (p-nitroaniline).

Hazard Class Category Hazard Statement Mechanism

Acute Toxicity
Cat 3

(Oral/Dermal/Inhal)

H301+H311+H331:

Toxic if swallowed, in

contact with skin, or

inhaled.

Rapid absorption

through membranes;

metabolic activation.

STOT - RE Cat 2

H373: May cause

damage to organs

(Blood) through

prolonged exposure.

[1][2]

Chronic

methemoglobin

formation leading to

anemia/spleen

damage.

Aquatic Toxicity Chronic 3

H412: Harmful to

aquatic life with long

lasting effects.[1][2][3]

[4][5][6]

Nitroaromatics are

persistent and toxic to

aquatic invertebrates.

Operational Protocol: The Self-Validating System
To ensure both safety and data integrity, follow this workflow. This protocol is "self-validating"

because it includes checkpoints that alert you if the reagent has degraded.
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A. Storage & Stability (The Checkpoint)
The primary failure mode for this reagent is spontaneous hydrolysis due to moisture, which

increases the background signal (yellow color) before the enzyme is even added.

Storage: -20°C, Desiccated.

Validation Step: Before every assay, measure the Absorbance (405 nm) of the substrate-only

buffer control.

Pass: OD < 0.05 (Clear).

Fail: OD > 0.1 (Yellow tint indicates free p-nitroaniline; discard stock).

B. Handling Workflow (Visualized)

Reagent Retrieval
(-20°C)

PPE Check:
Nitrile Gloves (Double)

+ Fume Hood

Weighing
(Avoid Dust Gen)

 Strict Isolation Solubilize in DMSO
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Dilute in Buffer
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(Restart)

Enzymatic Assay
(Measure A405)

Waste Disposal
(Haz Waste: Toxic)

Click to download full resolution via product page

Caption: Operational workflow emphasizing PPE during solid handling and solubility

checkpoints.

Application: Enzymatic Hydrolysis Assay
This molecule is a specific substrate for Linear Amidase or Ceramidase-like activity. The assay

relies on the colorimetric shift upon cleavage.

Reaction Mechanism
The enzyme attacks the carbonyl carbon of the amide bond.
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Caption: Hydrolysis mechanism yielding the chromogenic p-nitroaniline product.

Step-by-Step Protocol
Preparation of Stock (10 mM):

Weigh 2.22 mg of N-(4-nitrophenyl)pentanamide.

Dissolve in 1 mL of anhydrous DMSO. Vortex until completely clear.

Buffer Selection:

Use PBS (pH 7.4) or Tris-HCl (pH 8.0).

Note: p-Nitroaniline has a pKa of ~1.0, so it remains unprotonated (yellow) at neutral/basic

pH. If your assay is acidic (pH < 5), you must stop the reaction with strong base (NaOH) to

visualize the color.

Reaction Setup:

Add 980 µL Buffer + 10 µL Enzyme.

Initiate with 10 µL Substrate Stock (Final conc: 100 µM).

Measurement:

Monitor Absorbance at 405 nm (Extinction coefficient of p-nitroaniline

).
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Emergency Response (Medical)
In case of exposure (Cyanosis/Blue Skin):

Remove Source: Strip contaminated clothing immediately.[1][6] Wash skin with soap and

water (do not scrub, as this increases absorption).

Oxygen: Administer 100% oxygen.

Antidote (Clinical Setting Only): If Methemoglobin > 30%, Methylene Blue (1-2 mg/kg IV) is

the standard treatment to reduce

back to

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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